Cas no 683247-97-4 ((2Z)-3-(4-iodophenyl)carbamoyl-3-methylprop-2-enoic acid)

• Product Name: (2Z)-3-(4-iodophenyl)carbamoyl-3-methylprop-2-enoic acid
• CAS No: 683247-97-4
• MF: C₁₁H₁₀INO₃
• MW: 331.106475353241
• CID: 5990483
• PubChem ID: 6016053
• Update Time: 2025-11-01

(2Z)-3-(4-iodophenyl)carbamoyl-3-methylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(4-iodophenyl)carbamoyl-3-methylprop-2-enoic acid
• (Z)-4-((4-iodophenyl)amino)-3-methyl-4-oxobut-2-enoic acid
• (2Z)-4-((4-iodophenyl)amino)-3-methyl-4-oxobut-2-enoic acid
• 2-Butenoic acid, 4-[(4-iodophenyl)amino]-3-methyl-4-oxo-
• 683247-97-4
• (2Z)-3-[(4-IODOPHENYL)CARBAMOYL]-3-METHYLPROP-2-ENOIC ACID
• (Z)-4-(4-iodoanilino)-3-methyl-4-oxobut-2-enoic acid
• AKOS002268799
• SR-01000010464-1
• SR-01000010464
• 4-((4-Iodophenyl)amino)-3-methyl-4-oxobut-2-enoic acid
• F1107-0001

• Inchi： 1S/C11H10INO3/c1-7(6-10(14)15)11(16)13-9-4-2-8(12)3-5-9/h2-6H,1H3,(H,13,16)(H,14,15)
• InChI Key： NAZLIKAZAAHRPV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=C(C)C(NC1=CC=C(I)C=C1)=O

Computed Properties

• Exact Mass: 330.97054g/mol
• Monoisotopic Mass: 330.97054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.817±0.06 g/cm3(Predicted)
• Boiling Point: 496.7±45.0 °C(Predicted)
• pka: 3.84±0.33(Predicted)

Additional information on (2Z)-3-(4-iodophenyl)carbamoyl-3-methylprop-2-enoic acid

Introduction to (2Z)-3-(4-iodophenyl)carbamoyl-3-methylprop-2-enoic Acid (CAS No. 683247-97-4)

(2Z)-3-(4-iodophenyl)carbamoyl-3-methylprop-2-enoic acid, identified by its CAS number 683247-97-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of β-keto acids, characterized by its enone and carboxylic acid functionalities, which make it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The structural motif of (2Z)-3-(4-iodophenyl)carbamoyl-3-methylprop-2-enoic acid incorporates a 4-iodophenyl group, which is a key feature for further functionalization and derivatization. The presence of the iodine atom at the para position of the phenyl ring enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, making it a valuable building block for constructing complex molecular architectures. Additionally, the carbamoyl group at the third carbon position introduces a polar moiety that can influence solubility and binding interactions with biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents derived from β-keto acid derivatives. The enone functionality in (2Z)-3-(4-iodophenyl)carbamoyl-3-methylprop-2-enoic acid is particularly noteworthy, as it can undergo various transformations, including Michael additions, aldol condensations, and cyclizations, which are pivotal in constructing heterocyclic scaffolds. These scaffolds are often found in biologically active compounds, such as nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors.

One of the most compelling aspects of (2Z)-3-(4-iodophenyl)carbamoyl-3-methylprop-2-enoic acid is its potential application in drug discovery programs. The combination of the iodine substituent and the carboxylic acid group provides multiple handles for medicinal chemists to explore structure-activity relationships (SAR). For instance, the carboxylic acid can be esterified or amidated to improve pharmacokinetic properties, while the iodine atom can be used for further derivatization via cross-coupling reactions to introduce diverse aryl or vinyl groups.

Recent studies have highlighted the utility of β-keto acid derivatives in developing small molecule inhibitors targeting protein-protein interactions (PPIs). The rigid structure of (2Z)-3-(4-iodophenyl)carbamoyl-3-methylprop-2-enoic acid allows for precise tuning of binding affinities through computational modeling and experimental optimization. This has led to several promising candidates being explored in preclinical studies for their potential therapeutic efficacy against various diseases.

The synthesis of (2Z)-3-(4-iodophenyl)carbamoyl-3-methylprop-2-enoic acid typically involves multi-step organic transformations starting from readily available precursors. Key steps include the formation of the enone moiety through condensation reactions followed by functionalization at the α-carbon position via alkylation or acylation methods. The introduction of the iodine atom is often achieved through halogenation reactions under controlled conditions to ensure high selectivity and yield.

In conclusion, (2Z)-3-(4-iodophenyl)carbamoyl-3-methylprop-2-enoic acid (CAS No. 683247-97-4) represents a valuable intermediate in synthetic chemistry with significant implications for drug discovery and development. Its unique structural features, including the enone functionality and the presence of a reactive iodine atom, make it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new applications for this compound, its role in developing novel therapeutics is likely to expand, contributing to advancements in human health.